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Zirconium stearate is classified as a metal soap, which is a salt of a long-chain fatty acid and a metal. The

table below summarizes its key technical characteristics. [1]

Characteristic Description

Chemical Name Zirconium(4+) octadecanoate [1]

Chemical Formula C₇₂H₁₄₀O₈Zr [1]

Molar Mass 1225.1 g/mol [1]

Appearance White powder [1]

Density Not specified in results

Solubility Insoluble in water [1]

Flash Point 162.4 °C [1]

Synthesis and Applications

Synthesis Methods Zirconium stearate can be prepared through different precipitation methods [1]:
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Two-Step Process: Boiling stearic acid with sodium carbonate in water to form a soap, followed by

the addition of a zirconium oxychloride solution.
Alternative Route: Reacting zirconium nitrate with sodium oleate.

Industrial and Commercial Applications This compound is valued for several functional properties and is

used in various industries as [1]:

A raw material for waterproofing.

An emulsion stabilizer.
A flattening agent (likely in paints and coatings).

Broader Context: Zirconium in Biomedical Research

While direct studies on zirconium stearate's biological effects are unavailable, research on zirconium ions

and alloys provides relevant context for your field.

Osteogenic Properties of Zirconium Ions A 2015 study investigated the effects of soluble ionic forms of

zirconium (Zr) on primary human osteoblasts (HOBs). Key findings include [2]:

Proliferation & Differentiation: Zr ions (from ZrCl₄ and ZrO(NO₃)₂) at concentrations of 5, 50, and
500 µM increased the proliferation and differentiation of HOBs.

Mineralization: In 21- and 28-day cultures, Zr ions at 50 and 500 µM increased the deposition of
calcium phosphate, a key marker of bone formation.

Proposed Mechanism: The osteogenic effect is associated with the up-regulation of Bone
Morphogenetic Protein 2 (BMP2) gene expression and subsequent activation of the BMP/SMAD
signaling pathway. This pathway is critical for bone development and repair.

The relationship described in the study can be visualized as follows:
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Proposed signaling pathway for Zr ion-induced osteogenesis. [2]

Biocompatibility of Zirconium-Based Materials Zirconium dioxide (ZrO₂) and zirconium-based metallic

glasses are extensively researched for medical implants due to their excellent biocompatibility and

bioinertness. [3] [4] Studies confirm that these materials promote bone formation around implants without

causing inflammatory or macrophage reactions. [3]

Research Considerations and Future Directions

The existing data suggests a promising profile, but further investigation would be needed for drug

development applications:

Compound Specificity: The favorable osteogenic data relates to zirconium ions, not the specific
compound zirconium stearate. The stearate component could significantly alter the compound's

bioavailability and biological activity.
Experimental Focus: Current information is strong on material science and synthesis but lacks direct

pharmacological or toxicological profiles for zirconium stearate.
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Suggested Research Path: To bridge this gap, you could design experiments to test zirconium
stearate directly in relevant biological models, assessing its stability (whether it releases Zr ions) and
its effects on osteoblasts or other target cells.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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